Cas no 2034549-16-9 (2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide
• CAS No: 2034549-16-9
• MF: C₂₂H₂₈ClNO₃S
• MW: 421.980624198914
• CID: 5552905
• Update Time: 2025-07-17

2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide

• Inchi： 1S/C22H28ClNO3S/c1-15(25)18-10-11-19(28-18)22(12-4-5-13-22)14-24-20(26)21(2,3)27-17-8-6-16(23)7-9-17/h6-11,15,25H,4-5,12-14H2,1-3H3,(H,24,26)
• InChI Key： YDWJWCNPBQTNLY-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC(C(O)C)=CC=2)CCCC1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Additional information on 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide

Introduction to 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide (CAS No. 2034549-16-9)

2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034549-16-9, represents a fascinating example of the intricate molecular design employed in modern drug discovery and development. The structure of this molecule is characterized by a complex arrangement of functional groups, including a 4-chlorophenoxy moiety, a cyclopentyl ring substituted with a 5-(1-hydroxyethyl)thiophen-2-yl group, and an amide linkage connected to a 2-methylpropanamide group. Such a multifaceted architecture not only underscores the synthetic prowess required to construct such molecules but also hints at the diverse pharmacological properties that can be harnessed.

The significance of this compound lies in its potential applications across various therapeutic domains. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic structures in drug design, particularly due to their ability to modulate biological pathways with high specificity. The presence of the thiophen-2-yl group in this molecule suggests that it may exhibit interactions with biological targets such as enzymes or receptors, which are critical for therapeutic intervention. Moreover, the 1-hydroxyethyl substituent introduces a polar moiety that could enhance solubility and bioavailability, making it a promising candidate for further pharmacokinetic studies.

In the context of current research, compounds like 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide are being explored for their potential in addressing complex diseases. For instance, studies have indicated that thiophene derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in this compound may confer unique biochemical activities that could be leveraged to develop novel therapeutic strategies. The incorporation of the 4-chlorophenoxy group further enhances its pharmacological profile by introducing electrophilic centers that can engage in various chemical reactions within biological systems.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The construction of such intricate molecules requires meticulous planning and execution, often involving multi-step reactions that showcase the ingenuity of chemists in navigating complex synthetic challenges. The use of advanced techniques such as transition metal catalysis, cross-coupling reactions, and stereocontrolled transformations has enabled the creation of molecules with precise architectural features. These techniques not only facilitate the synthesis of complex structures but also allow for fine-tuning of molecular properties to optimize biological activity.

The potential applications of 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using such compounds as tools for chemical biology research. Their unique structural features make them valuable probes for understanding biological mechanisms at the molecular level. By studying how these compounds interact with biological targets, researchers can gain insights into disease pathways and identify new therapeutic opportunities.

The compound's molecular framework also suggests potential utility in materials science and industrial applications. Heterocyclic compounds are widely used in various industries due to their versatility and reactivity. The presence of functional groups like the thiophen-2-yl and 4-chlorophenoxy moieties opens up possibilities for applications in polymer chemistry, agrochemicals, and specialty chemicals. Further exploration into these areas could uncover novel uses for this compound beyond its primary application as a pharmaceutical intermediate.

In conclusion, 2-(4-chlorophenoxy)-N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-2-methylpropanamide (CAS No. 2034549-16-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an intriguing subject for further study, offering opportunities to develop new therapeutics and explore novel applications in various scientific domains. As research continues to uncover the full scope of its properties and potential uses, this compound is poised to play an important role in advancing both academic knowledge and industrial innovation.